Cas no 1261945-84-9 (4-(2,4-Dimethylphenyl)-2-methylphenol)

• Product Name: 4-(2,4-Dimethylphenyl)-2-methylphenol
• CAS No: 1261945-84-9
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• MDL: MFCD18313127
• CID: 2765203
• PubChem ID: 53218818
• Update Time: 2025-06-29

4-(2,4-Dimethylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40683715
• MFCD18313127
• 2',3,4'-Trimethyl[1,1'-biphenyl]-4-ol
• AKOS017558096
• 4-(2,4-Dimethylphenyl)-2-methylphenol, 95%
• 1261945-84-9
• 4-(2,4-DIMETHYLPHENYL)-2-METHYLPHENOL
• 4-(2,4-Dimethylphenyl)-2-methylphenol

• MDL： MFCD18313127
• Inchi： 1S/C15H16O/c1-10-4-6-14(11(2)8-10)13-5-7-15(16)12(3)9-13/h4-9,16H,1-3H3
• InChI Key： BQWHWJKCFZOQDK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 212.120115130Da
• Monoisotopic Mass: 212.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-Dimethylphenyl)-2-methylphenol

Professional Introduction to Compound with CAS No. 1261945-84-9 and Product Name: 4-(2,4-Dimethylphenyl)-2-methylphenol

The compound identified by the CAS number 1261945-84-9 and the product name 4-(2,4-Dimethylphenyl)-2-methylphenol represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, belonging to the phenol derivative class, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

Structurally, 4-(2,4-Dimethylphenyl)-2-methylphenol is characterized by a benzene ring substituted with two methyl groups at the 2- and 4-positions, along with an additional methyl group at the 2-position of the phenol moiety. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in medicinal chemistry and materials science.

In recent years, there has been a growing interest in phenolic compounds due to their diverse biological activities. Phenols are known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in the context of drug development. The presence of multiple substituents in 4-(2,4-Dimethylphenyl)-2-methylphenol not only enhances its reactivity but also opens up possibilities for its use as an intermediate in synthesizing more complex molecules with tailored functionalities.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various types of cancers and inflammatory diseases. The methyl groups at specific positions on the benzene ring contribute to selective binding interactions with biological targets, making this compound a promising candidate for further pharmacological investigation.

Furthermore, the compound's structural features make it an attractive candidate for materials science applications. Phenolic derivatives are known for their thermal stability and mechanical strength, which are essential properties for high-performance polymers and coatings. The specific arrangement of substituents in 4-(2,4-Dimethylphenyl)-2-methylphenol could potentially enhance these properties, leading to innovative materials with improved durability and functionality.

Recent studies have also highlighted the compound's role in catalysis. The electron-rich nature of phenols makes them effective ligands in transition metal catalysis. By incorporating 4-(2,4-Dimethylphenyl)-2-methylphenol into catalytic systems, researchers have been able to achieve higher yields and selectivity in various organic transformations. This underscores the compound's versatility and its potential impact on advancing synthetic methodologies.

The synthesis of 4-(2,4-Dimethylphenyl)-2-methylphenol is another area of active research. Given its structural complexity, developing efficient synthetic routes is crucial for both academic and industrial applications. Recent advancements in green chemistry have led to the exploration of sustainable methods for producing this compound. These methods not only reduce environmental impact but also improve cost-effectiveness, making them more viable for large-scale production.

In conclusion, 4-(2,4-Dimethylphenyl)-2-methylphenol (CAS No. 1261945-84-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and catalysis. Its unique structural features and diverse applications make it a subject of considerable interest among researchers worldwide. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery and technological innovation.